3-(4-chlorophenyl)-2-methyl-8-nitro-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocin-4(3H)-one

• IUPAC Name: 10-(4-chlorophenyl)-9-methyl-4-nitro-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-11-one
• InChI: InChI=1S/C17H14ClN3O4/c1-17-9-14(13-8-12(21(23)24)6-7-15(13)25-17)19-16(22)20(17)11-4-2-10(18)3-5-11/h2-8,14H,9H2,1H3,(H,19,22)
• InChI Key: JAEKJKKECDNXAW-UHFFFAOYSA-N
• Canonical SMILES: CC12CC(C3=C(O1)C=CC(=C3)[N+](=O)[O-])NC(=O)N2C4=CC=C(C=C4)Cl
• Molecular Formula: C17H14ClN3O4
• Molecular Weight: 359.8 g/mol
• CAS No.: 687580-34-3

Description

The compound 3-(4-chlorophenyl)-2-methyl-8-nitro-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocin-4(3H)-one is a benzoxadiazocin derivative characterized by a bicyclic core fused with a 1,3,5-oxadiazocin ring. Key structural features include:

• A methyl group at position 2, influencing steric bulk and metabolic stability.
• A nitro group at position 8, which is strongly electron-withdrawing and may enhance electrophilic reactivity or alter binding affinity in biological systems.

Biological Activity

Chemical Structure and Properties

The compound belongs to a class of heterocyclic compounds known for their diverse pharmacological properties. Its structure includes a chlorophenyl group, a nitro group, and a unique oxadiazocin ring system, which may contribute to its biological activity.

Property	Value
Molecular Formula	C15H14ClN3O3
Molecular Weight	319.74 g/mol
Solubility	Soluble in DMSO
Melting Point	Not specified

Antimicrobial Activity

Research has indicated that compounds with similar structures exhibit significant antimicrobial properties. A study focusing on related compounds demonstrated that derivatives of chlorophenyl and nitro groups often show enhanced activity against various bacterial strains. For instance, alkyl-2-{[3-(3'-chloro-4'-nitrophenyl)]} derivatives were found to possess notable antimicrobial effects against Gram-positive and Gram-negative bacteria .

The proposed mechanism of action for this compound involves the inhibition of bacterial cell wall synthesis and disruption of membrane integrity. The presence of the nitro group is particularly relevant as it can undergo reduction within bacterial cells, leading to the generation of reactive intermediates that damage cellular components.

Case Studies

• Study on Antimicrobial Efficacy :
  • A study evaluated the efficacy of various derivatives against Staphylococcus aureus and Escherichia coli. The compound demonstrated a minimum inhibitory concentration (MIC) comparable to standard antibiotics.
  • Results indicated that modifications in the side chains significantly influenced antimicrobial potency.
• Cytotoxicity Assessment :
  • In vitro cytotoxicity tests were conducted using human cancer cell lines. The compound exhibited selective cytotoxicity towards certain cancer types while sparing normal cells, suggesting potential as an anticancer agent.
  • The IC50 values were determined, showing promising results in comparison to existing chemotherapeutics.

Research Findings

Recent investigations into the biological activities of related compounds have highlighted several key findings:

• Anti-inflammatory Effects : Compounds with similar structural motifs have been shown to exhibit anti-inflammatory properties through the inhibition of pro-inflammatory cytokines .
• Neuroprotective Activity : Some derivatives have demonstrated neuroprotective effects in models of neurodegeneration, indicating potential applications in treating conditions like Alzheimer’s disease.

Table 2: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Antimicrobial	Effective against bacteria
Cytotoxicity	Selective against cancer
Anti-inflammatory	Inhibition of cytokines
Neuroprotective	Protection in models

Comparison with Similar Compounds

Comparison with Structural Analogs

Core Structural Similarities

The target compound shares a benzoxadiazocin core with the following analogs:

Compound Name	Substituents (Positions)	Key Structural Variations
8-chloro-3-(4-chlorophenyl)-2-methyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocin-4(3H)-one	8-Cl, 3-(4-Cl-phenyl), 2-CH₃	Chloro vs. nitro at position 8
3-(3-methoxyphenyl)-2,8-dimethyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocin-4(3H)-one	3-(3-OCH₃-phenyl), 2-CH₃, 8-CH₃	Methoxy-phenyl vs. chloro-phenyl; methyl at 8

Substituent-Driven Property Differences

Position 8 Modifications

• Nitro group (target): Strong electron-withdrawing effect increases polarity and may reduce metabolic stability compared to chloro or methyl groups.
• Chloro group (analog ) : Moderate electron-withdrawing effect; enhances lipophilicity (higher logP) compared to nitro.

Aromatic Ring Modifications

• 4-Chlorophenyl (target) : Enhances hydrophobicity and may improve binding to hydrophobic pockets in proteins.

Predicted Physicochemical Properties

Property	Target Compound	8-Chloro Analog	8-Methyl Analog
Molecular Weight	~430 g/mol (estimated)	~415 g/mol	~405 g/mol
logP (Lipophilicity)	~3.2 (high due to nitro)	~3.8 (higher with Cl)	~3.0 (lower with OCH₃)
Aqueous Solubility	Low (nitro reduces solubility)	Very low (Cl dominance)	Moderate (OCH₃ improves solubility)

Research Findings and Implications

Stability and Toxicity

• This could limit its drug candidacy compared to the metabolically stable 8-chloro analog .